Cas no 820211-18-5 (L-Arginine, L-prolyl-L-prolyl-L-prolyl-L-prolylglycyl-L-histidyl-)

• Product name: L-Arginine, L-prolyl-L-prolyl-L-prolyl-L-prolylglycyl-L-histidyl-
• CAS No: 820211-18-5
• MF: C₃₄H₅₂N₁₂O₈
• MW: 756.85228
• CID: 701483
• PubChem ID: 71420529

L-Arginine, L-prolyl-L-prolyl-L-prolyl-L-prolylglycyl-L-histidyl- Chemical and Physical Properties

Names and Identifiers

• L-Arginine, L-prolyl-L-prolyl-L-prolyl-L-prolylglycyl-L-histidyl-
• (2S)-5-(diaminomethylideneamino)-2-[[(2S)-3-(1H-imidazol-5-yl)-2-[[2-[[(2S)-1-[(2S)-1-[(2S)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]ac
• DTXSID40839715
• 820211-18-5
• L-Prolyl-L-prolyl-L-prolyl-L-prolylglycyl-L-histidyl-N~5~-(diaminomethylidene)-L-ornithine

• Inchi： InChI=1S/C34H52N12O8/c35-34(36)39-12-2-7-22(33(53)54)43-28(48)23(16-20-17-37-19-41-20)42-27(47)18-40-29(49)24-8-3-13-44(24)31(51)26-10-5-15-46(26)32(52)25-9-4-14-45(25)30(50)21-6-1-11-38-21/h17,19,21-26,38H,1-16,18H2,(H,37,41)(H,40,49)(H,42,47)(H,43,48)(H,53,54)(H4,35,36,39)/t21-,22-,23-,24-,25-,26-/m0/s1
• InChI Key： PZESIJNNMSACCD-FRSCJGFNSA-N
• SMILES： C1CC(NC1)C(=O)N2CCCC2C(=O)N3CCCC3C(=O)N4CCCC4C(=O)NCC(=O)NC(CC5=CN=CN5)C(=O)NC(CCCN=C(N)N)C(=O)O

Computed Properties

• Exact Mass: 756.40310666g/mol
• Monoisotopic Mass: 756.40310666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 54
• Rotatable Bond Count: 16
• Complexity: 1440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 291Ų